Cas no 139122-78-4 (Sodium 3-(methoxycarbonyl)-2,4-dioxopiperidin-1-ide)

• Product Name: Sodium 3-(methoxycarbonyl)-2,4-dioxopiperidin-1-ide
• CAS No: 139122-78-4
• MF: C₇H₈NNaO₄
• MW: 193.132493019104
• MDL: MFCD24603845
• CID: 838088
• PubChem ID: 24820192
• Update Time: 2025-10-21

Sodium 3-(methoxycarbonyl)-2,4-dioxopiperidin-1-ide Chemical and Physical Properties

Names and Identifiers

• 3-METHOXYCARBONYL-2,4-DIOXOPIPERIDINE-NA-SALT
• 3-METHOXYCARBONYL-2,4-DIOXOPIPERIDINE NA-SALT (MCDOP-NA)
• 2,4-Dioxo-3-piperidinecarboxylic acid methyl ester sodium salt
• MCDOP-NA
• sodium 3-(methoxycarbonyl)-2,4-dioxopiperidin-1-ide
• 3-Methoxycarbonyl-2,4-dioxopiperidine sodium salt
• TL8000891
• methyl 2,4-dioxo-1-sodiopiperidine-3-carboxylate
• methyl 2,4-dioxopiperidine-3-carboxylate sodium salt
• sodium3-(methoxycarbonyl)-4-oxo-1,4,5,6-tetrahydropyridin-2-olate
• sodium3-(methoxycarbonyl)-2,4-dioxopiperidin-1-ide
• F50717
• 139122-78-4
• 1214725-14-0
• SB42588
• sodium;methyl 2,4-dioxopiperidin-1-ide-3-carboxylate
• AKOS006273370
• Sodium 3-(methoxycarbonyl)-2,4-dioxopiperidin-1-ide

• MDL： MFCD24603845
• Inchi： 1S/C7H9NO4.Na/c1-12-7(11)5-4(9)2-3-8-6(5)10;/h5H,2-3H2,1H3,(H,8,10);/q;+1/p-1
• InChI Key： DDRNHSMNCKFPEI-UHFFFAOYSA-M
• SMILES： [Na+].O=C1CC[N-]C(C1C(=O)OC)=O

Computed Properties

• Exact Mass: 193.03500
• Monoisotopic Mass: 193.03510202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 63.68000
• LogP: -1.02080
• Vapor Pressure: Not available

Sodium 3-(methoxycarbonyl)-2,4-dioxopiperidin-1-ide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Sodium 3-(methoxycarbonyl)-2,4-dioxopiperidin-1-ide

Sodium 3-(methoxycarbonyl)-2,4-dioxopiperidin-1-ide: A Key Compound in Modern Pharmaceutical Research

Sodium 3-(methoxycarbonyl)-2,4-dioxopiperidin-1-ide, with the CAS number 139122-78-4, has emerged as a critical molecule in the field of medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This compound, a derivative of piperidine, exhibits functional groups that enable diverse chemical modifications, making it a valuable scaffold for the development of novel therapeutics. Recent studies have highlighted its role in the synthesis of bioactive molecules, particularly in the context of targeted drug delivery systems and enzyme inhibition mechanisms.

The structural framework of Sodium 3-(methoxycarbonyl)-2,4-dioxopiperidin-1-ide consists of a six-membered piperidine ring with two oxo groups at the 2 and 4 positions, as well as a methoxycarbonyl group attached to the 3-position. This configuration imparts stability to the molecule while allowing for the introduction of functional groups that can interact with biological targets. The CAS number 139122-78-4 serves as a unique identifier for this compound, ensuring consistency in its documentation across global scientific databases.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of Sodium 3-(methoxycarbonyl)-2,4-dioxopiperidin-1-ide in various environments. For instance, molecular dynamics simulations have demonstrated its potential as a pharmaceutical intermediate in the synthesis of antimicrobial agents. These findings align with experimental data from 2023 studies, which reported its efficacy in modulating cell membrane permeability in bacterial strains resistant to conventional antibiotics.

One of the most promising applications of Sodium 3-(methoxycarbonyl)-2,4-dioxopiperidin-1-ide lies in its role as a building block for enzyme inhibitors. Researchers at the University of Tokyo (2024) have explored its use in the development of selective tyrosine kinase inhibitors, which are critical for treating cancers such as non-small cell lung carcinoma. The compound's ability to form hydrogen bonds with target enzymes enhances its binding affinity, a property that has been validated through X-ray crystallography studies.

Additionally, Sodium 3-(methoxycarbonyl)-2,4-dioxopiperidin-1-ide has shown potential in neuropharmacology. A 2023 study published in *Journal of Medicinal Chemistry* revealed its ability to modulate GABAergic signaling, making it a candidate for the treatment of epileptic disorders. The compound's lipophilicity profile and blood-brain barrier permeability were key factors in its selection for further preclinical trials.

From a synthetic chemistry perspective, the CAS number 139122-78-4 represents a versatile platform for derivatization reactions. For example, the methoxycarbonyl group can be replaced with other functionalities such as fluorinated moieties or hydroxyl groups, enabling the creation of multifunctional molecules with enhanced therapeutic properties. This flexibility has been leveraged in the development of anti-inflammatory drugs, where the compound serves as a core structure for cyclooxygenase inhibitors.

Recent pharmacokinetic studies have further elucidated the behavior of Sodium 3-(methoxycarbonyl)-2,4-dioxopiperidin-1-ide in biological systems. Researchers at the National Institutes of Health (2024) have demonstrated that the compound exhibits low toxicity and high metabolic stability, attributes that are essential for oral drug formulations. These findings suggest its potential as a prodrug for conditions requiring prolonged therapeutic effects.

Moreover, the chemical stability of Sodium 3-(methoxycarbonyl)-2,4-dioxopiperidin-1-ide under various conditions has been a focus of recent research. A 2023 study in *Organic & Biomolecular Chemistry* reported its resistance to hydrolysis in aqueous environments, a property that enhances its shelf life and storage conditions. This stability is particularly advantageous for biopharmaceutical applications where long-term preservation is required.

Looking ahead, the future applications of Sodium 3-(methoxycarbonyl)-2,4-dioxopiperidin-1-ide are expected to expand into areas such as gene therapy and nanomedicine. Its ability to form conjugates with targeting ligands opens new avenues for site-specific drug delivery, a critical need in the treatment of localized diseases. Ongoing clinical trials are currently evaluating its efficacy in combination therapies for chronic inflammatory conditions.

In conclusion, Sodium 3-(methoxycarbonyl)-2,4-dioxopiperidin-1-ide represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural properties, coupled with its versatile synthetic potential, position it as a key player in the development of next-generation therapeutics. As research continues to uncover its capabilities, the CAS number 139122-78-4 will remain a cornerstone in the quest for innovative medical solutions.